Cas no 1432680-85-7 (3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine)

• Product Name: 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine
• CAS No: 1432680-85-7
• MF: C₁₄H₁₉F₃N₂
• MW: 272.309273958206
• CID: 5053793
• PubChem ID: 64924394
• Update Time: 2025-05-19

3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 3-propyl-1-[3-(trifluoromethyl)phenyl]piperazine
• NE43345
• 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine

• Inchi： 1S/C14H19F3N2/c1-2-4-12-10-19(8-7-18-12)13-6-3-5-11(9-13)14(15,16)17/h3,5-6,9,12,18H,2,4,7-8,10H2,1H3
• InChI Key： OFPBLNVFJAGYQI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCNC(CCC)C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.6
• Topological Polar Surface Area: 15.3

Additional information on 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine

Introduction to 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine (CAS No. 1432680-85-7)

3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine, with the chemical formula C₁₄H₁₈FNO, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are widely recognized for their role in medicinal chemistry due to their structural versatility and biological activity. The presence of a trifluoromethyl group on the phenyl ring enhances its pharmacological properties, making it a valuable scaffold for drug design.

The CAS number 1432680-85-7 uniquely identifies this compound and ensures consistency in its documentation and use across scientific literature and industrial applications. The structure of 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine features a propyl chain attached to a piperazine ring, which is further substituted with a phenyl ring bearing a trifluoromethyl group. This specific arrangement contributes to its unique chemical and biological characteristics.

In recent years, there has been growing interest in the development of novel psychoactive substances (NPS) that target the central nervous system. Piperazine derivatives have been extensively studied for their potential as intermediates in the synthesis of compounds with anxiolytic, antidepressant, and stimulant properties. The trifluoromethyl group in this compound enhances its metabolic stability and binding affinity to various receptors, making it a promising candidate for further investigation.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. In the case of 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine, the trifluoromethyl group not only improves lipophilicity but also influences electronic properties, thereby affecting receptor interactions.

One of the key areas where this compound shows promise is in the treatment of neurological disorders. Studies have demonstrated that piperazine derivatives can modulate neurotransmitter systems involved in conditions such as depression, anxiety, and schizophrenia. The propyl chain in 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine may contribute to its ability to cross the blood-brain barrier, enhancing its potential as a therapeutic agent.

The synthesis of 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the trifluoromethyl group efficiently. These methods not only improve the synthetic pathway but also minimize unwanted byproducts, making the process more sustainable.

In addition to its pharmaceutical applications, 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine has shown potential in agrochemical research. Fluorinated compounds are known for their enhanced stability against environmental degradation, which makes them suitable for use in pesticides and herbicides. The structural features of this compound could be leveraged to develop novel agrochemicals that are more effective and environmentally friendly.

The safety profile of 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine is an important consideration in its development and application. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully understand its potential side effects. Comprehensive toxicological studies are essential to ensure that it can be used safely in both clinical and industrial settings.

As our understanding of molecular interactions continues to evolve, compounds like 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine will play a crucial role in advancing therapeutic strategies. The integration of computational chemistry and high-throughput screening techniques will enable researchers to identify new applications for this compound more rapidly than ever before.

In conclusion, 3-Propyl-1-[3-(trifluoromethyl)phenyl]piperazine is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure, characterized by a propyl chain and a phenyl ring substituted with a trifluoromethyl group, makes it an attractive scaffold for drug discovery. Continued research into its biological activity and synthetic pathways will further enhance its utility in addressing various challenges in medicine and agriculture.